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Compound of Interest

Compound Name: Carquejol

Cat. No.: B3061002 Get Quote

This technical guide provides a detailed overview of the chemical identification of Carquejol, a
naturally occurring monoterpene. The primary focus of this document is to furnish researchers,

scientists, and drug development professionals with the definitive International Union of Pure

and Applied Chemistry (IUPAC) name and the Chemical Abstracts Service (CAS) number for

this compound. Understanding these standardized identifiers is crucial for accurate

documentation, database searching, and regulatory submissions.

Chemical Identifiers for Carquejol
The precise identification of a chemical compound is fundamental in scientific research and

development. The IUPAC name provides a systematic and unambiguous description of the

molecule's structure, while the CAS number is a unique numerical identifier assigned by the

Chemical Abstracts Service.

Identifier Value

IUPAC Name
5-methylidene-6-prop-1-en-2-ylcyclohex-2-en-1-

ol[1]

CAS Number 23734-06-7[1][2][3]

Molecular Formula C₁₀H₁₄O[2][3]

Molecular Weight 150.22 g/mol [3]
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Logical Workflow for Compound Identification
The process of unambiguously identifying a chemical compound like Carquejol follows a

logical progression from its two-dimensional structure to its universally recognized identifiers.

This workflow ensures clarity and consistency in scientific communication.
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Chemical Structure of Carquejol
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Fig. 1: Logical workflow for the assignment of IUPAC and CAS identifiers to Carquejol.
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Experimental Protocols
As this guide focuses on the established nomenclature and registration of Carquejol,
experimental protocols for its synthesis or biological assays are not within the immediate

scope. The determination of the IUPAC name is a theoretical process based on internationally

agreed-upon rules, while the assignment of a CAS number is a procedural matter handled by

the Chemical Abstracts Service.

For researchers interested in the experimental determination of Carquejol's properties,

standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy,

Mass Spectrometry (MS), and Infrared (IR) spectroscopy would be employed to elucidate and

confirm the structure, which then allows for the correct application of IUPAC naming

conventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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